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Compound of Interest

Compound Name: Physagulide Y

Cat. No.: B12374119

For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides an in-depth guide to the isolation and characterization of
Physagulide Y, a member of the withanolide class of compounds, from Physalis species. This
document outlines detailed experimental protocols, from the initial extraction of plant material to
the final purification and structural elucidation of the target compound. Furthermore, it explores
the potential biological activities and associated signaling pathways, offering valuable insights
for drug discovery and development.

Introduction to Physagulides and the Genus
Physalis

The genus Physalis, belonging to the Solanaceae family, is a rich source of structurally diverse
and biologically active secondary metabolites, most notably withanolides and physalins. These
C28 steroidal lactones have garnered significant scientific interest due to their wide range of
pharmacological properties, including anti-inflammatory, cytotoxic, immunomodulatory, and
antimicrobial activities. Physagulide Y represents one such withanolide, and its isolation is a
key step in harnessing its therapeutic potential. Species such as Physalis angulata, Physalis
peruviana, and Physalis alkekengi are prominent sources of these valuable compounds.[1][2]
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General Isolation and Purification Workflow
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The isolation of Physagulide Y from Physalis plant material is a multi-step process that
involves extraction, fractionation, and a series of chromatographic purifications. The general
workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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